3-(12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)naphthalen-2-ol

• IUPAC Name: 3-(12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)naphthalen-2-ol
• InChI: InChI=1S/C24H23N5OS/c1-23(2)11-16-18-21-26-20(15-9-13-7-5-6-8-14(13)10-17(15)30)27-29(21)12-25-22(18)31-19(16)24(3,4)28-23/h5-10,12,28,30H,11H2,1-4H3
• InChI Key: CAELGYDQNNLYJP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(N1)(C)C)SC3=C2C4=NC(=NN4C=N3)C5=CC6=CC=CC=C6C=C5O)C
• Molecular Formula: C24H23N5OS
• Molecular Weight: 429.5 g/mol

Description

This compound is a complex polyheterocyclic molecule featuring a fused tetracyclic core with sulfur (thia) and five nitrogen (pentaza) atoms. Its structure includes a naphthalen-2-ol substituent and four methyl groups at positions 12 and 14, contributing to steric hindrance and electronic modulation. The molecular formula is inferred as C23H20N5OS (based on structural analogs in ), with a molecular weight of approximately 414.5 g/mol. The hydroxyl group on the naphthalene ring enhances hydrogen-bonding capacity, while the methyl groups increase hydrophobicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[77002,6The reaction conditions typically involve the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic routes to increase yield and reduce costs. This can include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

3-(12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)naphthalen-2-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced analogs.

Substitution: Substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions often involve controlled temperatures, specific solvents, and catalysts to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinone derivatives, while reduction can produce alcohols or amines .

Scientific Research Applications

3-(12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)naphthalen-2-ol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)naphthalen-2-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogues with Varied Substituents

Compound Name	Molecular Formula	Key Features	XLogP3	Hydrogen Bond Donors/Acceptors	Notable Applications/Properties
4-(10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)phenol	C17H14N4OS	Phenol substituent; no methyl groups	4.0	1 / 5	Intermediate in kinase inhibitor synthesis
13-Methoxy-7-thia-3,9,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),8,11(16),12,14-pentaen-2-one	C16H14N3O2S	Methoxy group; reduced nitrogen count; ketone functional group	3.2	0 / 4	Anticancer screening (CHEMBL1455851)
14,14-Dimethyl-10-(naphthalen-2-yl)-2,9-diazatricyclo[9.4.0.0³,⁸]pentadeca-1(11),3,5,7-tetraen-12-one	C25H24N2O	Naphthalen-2-yl group; diazatricyclo core; ketone	5.8	0 / 3	Unknown (research chemical)

Key Observations :

• Hydrophobicity: The main compound’s XLogP3 is estimated to be ~4.5, higher than the phenol analog (4.0) due to methyl groups but lower than the methoxy analog (5.8) in .
• Hydrogen Bonding: The naphthalen-2-ol group provides 1 donor/5 acceptors, enhancing solubility compared to non-hydroxylated analogs .

Electronic and Reactivity Profiles

• Thia (Sulfur) vs. Oxa (Oxygen) : The sulfur atom in the main compound introduces resonance stabilization and polarizability, contrasting with oxygen-containing analogs (e.g., ’s methoxy derivatives). This may enhance charge-transfer interactions in materials science .